Cas no 869067-53-8 (4-amino-6-methyl-3-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one)

• Product name: 4-amino-6-methyl-3-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 869067-53-8
• MF: C₁₆H₂₀N₆O₂S
• MW: 360.434000968933
• CID: 6263232
• PubChem ID: 2049747

4-amino-6-methyl-3-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-methyl-3-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• 4-amino-6-methyl-3-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,2,4-triazin-5(4H)-one
• MLS000624362
• AKOS003045488
• SMR000323662
• HMS2722G22
• CHEMBL1583857
• AB00614182-02
• 869067-53-8
• F1847-0015
• 4-amino-6-methyl-3-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-4,5-dihydro-1,2,4-triazin-5-one
• 4-amino-6-methyl-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-1,2,4-triazin-5-one

• Inchi： 1S/C16H20N6O2S/c1-12-15(24)22(17)16(19-18-12)25-11-14(23)21-9-7-20(8-10-21)13-5-3-2-4-6-13/h2-6H,7-11,17H2,1H3
• InChI Key： RJAOWNXGOLGYDP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)C(N1N)=O)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 360.13684508g/mol
• Monoisotopic Mass: 360.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120Ų
• XLogP3: 1

Additional information on 4-amino-6-methyl-3-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one

4-Amino-6-Methyl-3-{2-Oxo-2-(4-Phenylpiperazin-1-Yl)Ethylsulfanyl}-4,5-Dihydro-1,2,4-Triazin-5-One: A Comprehensive Overview

Introduction

The compound with CAS No 869067-53-8, known as 4-amino-6-methyl-3-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, biological applications, and recent research advancements.

Chemical Structure and Properties

The molecular structure of 4-amino-6-methyl-3-{2-oxo-2-(4-phenylpiperazin-1-yl)ethylsulfanyl}-4,5-dihydro-1,2,4-triazin-5-one is characterized by a triazine ring system with multiple substituents. The triazine ring serves as the central framework, with amino and methyl groups attached at positions 4 and 6, respectively. The sulfanyl group at position 3 introduces sulfur into the molecule, enhancing its reactivity and potential for forming hydrogen bonds.

Synthesis Methods

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the triazine core. Recent studies have explored various methodologies to optimize the synthesis pathway, including the use of microwave-assisted reactions and catalytic systems to improve yield and purity. Researchers have also investigated the use of green chemistry principles to minimize environmental impact during the synthesis process.

Biochemical Applications

This compound has shown remarkable promise in biochemical applications due to its ability to interact with various biological targets. For instance, it has demonstrated potent inhibitory activity against certain enzymes involved in metabolic pathways. Recent research has highlighted its potential as a lead compound for drug development in treating metabolic disorders.

Recent Research Findings

In recent years, there has been a surge in research focusing on the biological effects of this compound. Studies conducted in 2023 have revealed its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. Additionally, preclinical trials have shown that it exhibits low toxicity profiles in animal models, making it a viable candidate for further therapeutic exploration.

Conclusion and Future Directions

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